Cas no 160108-61-2 (Benzamide,3-amino-N-cyano-)

• Product Name: Benzamide,3-amino-N-cyano-
• CAS No: 160108-61-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 109416
• PubChem ID: 45084593
• Update Time: 2025-04-18

Benzamide,3-amino-N-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-amino-N-cyano-
• 3-amino-N-cyanobenzamide
• Benzamide, 3-amino-N-cyano- (9CI)
• 160108-61-2
• DTXSID50665628
• SCHEMBL8653292
• AKOS017413469

• Inchi： 1S/C8H7N3O/c9-5-11-8(12)6-2-1-3-7(10)4-6/h1-4H,10H2,(H,11,12)
• InChI Key： HYMIDLJORFHPRK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NC#N

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• PSA: 78.91